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molecular formula C10H6F4O2 B108935 4,4,4-Trifluoro-1-(4-fluorophenyl)butane-1,3-dione CAS No. 582-65-0

4,4,4-Trifluoro-1-(4-fluorophenyl)butane-1,3-dione

Cat. No. B108935
CAS RN: 582-65-0
M. Wt: 234.15 g/mol
InChI Key: KEZLARPKXOHKJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07652149B2

Procedure details

Ethyl trifluoroacetate (2.35 g, 1.66 mmol) was placed in a 50 mL round bottom flask, and dissolved in methyl tert-butyl ether (7.5 mL). To the stirred solution was added 25 weight % sodium methoxide (4.0 mL, 17.7 mmol) via an addition funnel over a 2 minute period. Next, 4′-fluoroacetophenone (2.1 g, 15 mmol) was dissolved in methyl tert-butyl ether (2 mL), and added to the reaction dropwise over 5 minutes. After stirring overnight (15.75 hours), 3N HCl (7.0 mL) was added. The organic layer was collected, washed with brine (7.5 mL), dried over MgSO4, filtered, and concentrated in vacuo to give 3.2 g of pale-orange solid. The solid was recrystallized from iso-octane to give 2.05 g of the dione.
Name
Ethyl trifluoroacetate
Quantity
2.35 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
4′-fluoroacetophenone
Quantity
2.1 g
Type
reactant
Reaction Step Three
Name
methyl tert-butyl ether
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
HCl
Quantity
7 mL
Type
reactant
Reaction Step Four
Name
methyl tert-butyl ether
Quantity
7.5 mL
Type
solvent
Reaction Step Five
Name
pale-orange solid

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:9])([F:8])[C:3]([O:5]CC)=O.C[O-].[Na+].[F:13][C:14]1[CH:19]=[CH:18][C:17]([C:20](=[O:22])[CH3:21])=[CH:16][CH:15]=1.Cl>C(OC)(C)(C)C>[F:9][C:2]([F:1])([F:8])[C:3](=[O:5])[CH2:21][C:20]([C:17]1[CH:18]=[CH:19][C:14]([F:13])=[CH:15][CH:16]=1)=[O:22] |f:1.2|

Inputs

Step One
Name
Ethyl trifluoroacetate
Quantity
2.35 g
Type
reactant
Smiles
FC(C(=O)OCC)(F)F
Step Two
Name
sodium methoxide
Quantity
4 mL
Type
reactant
Smiles
C[O-].[Na+]
Step Three
Name
4′-fluoroacetophenone
Quantity
2.1 g
Type
reactant
Smiles
FC1=CC=C(C=C1)C(C)=O
Name
methyl tert-butyl ether
Quantity
2 mL
Type
solvent
Smiles
C(C)(C)(C)OC
Step Four
Name
HCl
Quantity
7 mL
Type
reactant
Smiles
Cl
Step Five
Name
methyl tert-butyl ether
Quantity
7.5 mL
Type
solvent
Smiles
C(C)(C)(C)OC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
added to the reaction dropwise over 5 minutes
Duration
5 min
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
The organic layer was collected
WASH
Type
WASH
Details
washed with brine (7.5 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
pale-orange solid
Type
product
Smiles
FC(C(CC(=O)C1=CC=C(C=C1)F)=O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 3.2 g
YIELD: CALCULATEDPERCENTYIELD 823.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.